Cas no 99380-59-3 (Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester)

Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester structure
99380-59-3 structure
Product Name:Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester
CAS No:99380-59-3
MF:C8H12O5
MW:188.177883148193
CID:750246
PubChem ID:13524076
Update Time:2025-04-19

Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, methyloxo-, 1-methyl 4-ethyl ester
    • 1-O-ethyl 4-O-methyl 2-methyl-3-oxobutanedioate
    • EN300-1126805
    • SCHEMBL18179071
    • 99380-59-3
    • 1-Ethyl 4-methyl 2-methyl-3-oxobutanedioate
    • DTXSID50542900
    • Inchi: 1S/C8H12O5/c1-4-13-7(10)5(2)6(9)8(11)12-3/h5H,4H2,1-3H3
    • InChI Key: SLYSLDOOBXIHBR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C(=O)OC)=O)C)=O

Computed Properties

  • Exact Mass: 188.06847348g/mol
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.7Ų
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